1-benzyl-4-(4-methoxybenzoyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H22N2O2/c1-23-18-9-7-17(8-10-18)19(22)21-13-11-20(12-14-21)15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3
• InChI Key: ZTMQLBHMZVHXLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

1-Benzyl-4-(4-methoxybenzoyl)piperazine is a piperazine derivative featuring a benzyl group at the N1 position and a 4-methoxybenzoyl moiety at the N4 position. Piperazine, a six-membered heterocyclic ring with two nitrogen atoms at opposing positions, serves as the central scaffold. The benzyl group contributes lipophilicity, while the 4-methoxybenzoyl substituent introduces electron-donating and steric effects that influence solubility and receptor interactions. This compound is structurally related to psychoactive designer drugs (e.g., benzylpiperazines like BZP) but differs in the addition of the 4-methoxybenzoyl group, which may modulate its pharmacokinetic and pharmacodynamic properties .

Preparation Methods

The synthesis of 1-benzyl-4-(4-methoxybenzoyl)piperazine typically involves the reaction of piperazine with benzyl chloride and 4-methoxybenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Benzyl-4-(4-methoxybenzoyl)piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the benzyl or methoxybenzoyl groups can be replaced with other functional groups under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-Benzyl-4-(4-methoxybenzoyl)piperazine has been extensively studied for its applications in various fields:

Chemistry: It is used as an intermediate in the synthesis of more complex chemical compounds.

Biology: The compound has been investigated for its potential biological activities, including its effects on enzymes and receptors.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(4-methoxybenzoyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Solubility and pKa of Piperazine Derivatives

Compound	Substituents	Solubility (μM)	pKa	Reference
1-Benzyl-4-(4-methoxybenzoyl)piperazine	Benzyl, 4-methoxybenzoyl	Data needed	<3.8†
8b (N-benzylpiperazine)	Benzyl, ethylene spacer	60–80	6–7
8a (N-phenylpiperazine)	Phenyl, no spacer	<20	3.8

Table 2: Receptor Affinity of Piperazine Analogues

Compound	Target	Ki/IC50	Reference
Piperazine derivative 3 (thiazolopyrimidine)	hA2AAR	58 nM
Piperidine derivative 1 (thiazolopyrimidine)	hA2AAR	594 nM
4-Chlorobenzoylpiperidine	MAGL	840 nM